Cas no 1840955-74-9 (1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)-)

• Product Name: 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)-
• CAS No: 1840955-74-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5796107
• PubChem ID: 90987828
• Update Time: 2025-07-23

1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)-

• Inchi： 1S/C11H16O4/c1-2-9(12)8-7-11(4-3-10(8)13)14-5-6-15-11/h8H,2-7H2,1H3
• InChI Key： JCTDBKZIGOBELZ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(=O)C(C(=O)CC)C2)OCC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 352.0±42.0 °C(Predicted)
• pka: 10.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)-

Professional Introduction to 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- (CAS No. 1840955-74-9)

1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1840955-74-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This spirocyclic dioxane derivative features a unique framework consisting of a spiro carbon linking two oxygen-containing heterocycles, which imparts distinct electronic and steric properties to the molecule. The presence of a 7-(1-oxopropyl) substituent further modulates its reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery and material science applications.

The compound’s molecular structure, characterized by a rigid spiro scaffold, suggests potential utility as a building block for more intricate molecules. Spirocyclic compounds are known for their conformational stability and tunable pharmacophoric properties, which make them attractive for designing novel therapeutic agents. The dioxaspiro[4.5]decane core provides a versatile platform for functionalization, allowing chemists to introduce diverse substituents while maintaining the inherent structural integrity of the spiro system.

In recent years, there has been growing interest in spirocyclic dioxanes due to their reported bioactivity in various pharmacological contexts. For instance, related derivatives have been investigated for their potential antimicrobial, anti-inflammatory, and even anticancer properties. The 7-(1-oxopropyl) moiety in 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- may play a crucial role in modulating the compound’s interaction with biological targets by influencing its solubility, lipophilicity, and binding affinity. This makes it an intriguing subject for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

From a synthetic chemistry perspective, the preparation of 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- presents both challenges and opportunities. The spirocyclic core requires precise control over reaction conditions to ensure high yield and selectivity. Advances in organometallic chemistry and catalytic methods have enabled more efficient synthesis of such complex molecules, opening doors for scalable production. Additionally, computational modeling techniques can be employed to predict the compound’s behavior in biological systems, aiding in the rational design of derivatives with enhanced activity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry research. The unique structural motif offers a scaffold that can be modified to target specific disease pathways. For example, modifications at the 7-(1-oxopropyl) position could alter the compound’s ability to interact with enzymes or receptors involved in metabolic disorders or neurodegenerative diseases. Preliminary studies suggest that derivatives of this class may exhibit promising effects on key biological targets, warranting further investigation.

The chemical properties of 1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- also make it relevant for material science applications beyond pharmaceuticals. Spirocyclic compounds are known for their optical activity and thermal stability, which are desirable traits in materials used for liquid crystals or organic electronics. The dioxaspiro[4.5]decane core could serve as a precursor for developing novel polymers or functional materials with tailored properties.

In conclusion,1,4-Dioxaspiro[4.5]decan-8-one, 7-(1-oxopropyl)- (CAS No. 1840955-74-9) represents a fascinating compound with diverse potential applications in both drug discovery and advanced materials science. Its unique structural features and modifiable functional groups position it as a valuable asset for researchers seeking to develop innovative solutions in medicine and technology. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this spirocyclic dioxane derivative is poised to play an increasingly important role in scientific endeavors across multiple disciplines.